Cas no 1227598-56-2 (2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile)

• Product Name: 2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile
• CAS No: 1227598-56-2
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• MDL: MFCD16609935
• CID: 4821540
• PubChem ID: 119031602
• Update Time: 2025-06-14

2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-6-fluoro-1h-indol-3-yl)acetonitrile
• 2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile

• MDL： MFCD16609935
• Inchi： 1S/C10H6BrFN2/c11-8-3-7-6(1-2-13)5-14-10(7)4-9(8)12/h3-5,14H,1H2
• InChI Key： SKEVQYHEBYZOCX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(CC#N)=CN2)F

Computed Properties

• Exact Mass: 251.96984g/mol
• Monoisotopic Mass: 251.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile

Comprehensive Overview of 2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile (CAS No. 1227598-56-2)

2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile (CAS No. 1227598-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-fluoro-substituted indole derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile features a heterocyclic indole core with bromine and fluorine substituents, which enhance its reactivity and binding affinity. This compound is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. Its versatility has made it a focal point in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research.

In recent years, the demand for halogenated indole derivatives like 2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile has surged due to their role in targeting cancer pathways and neurodegenerative diseases. The compound's ability to modulate enzyme activity and protein-protein interactions has positioned it as a key player in high-throughput screening campaigns. Additionally, its electron-withdrawing groups (bromine and fluorine) contribute to improved metabolic stability, a critical factor in drug design.

From an industrial perspective, CAS No. 1227598-56-2 is synthesized through multi-step organic reactions, often involving palladium-catalyzed processes. Its purity and yield are meticulously controlled to meet the stringent requirements of Good Manufacturing Practices (GMP). Environmental and safety considerations are also prioritized, with green chemistry principles being applied to minimize waste and hazardous byproducts.

The growing interest in 2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile is reflected in its frequent appearance in patent literature and academic journals. Topics such as structure-activity relationships (SAR) and fragment-based drug design often highlight its utility. Furthermore, its compatibility with automated synthesis platforms has made it a preferred choice for combinatorial chemistry libraries, addressing the need for rapid drug candidate identification.

As the scientific community continues to explore small-molecule therapeutics, compounds like 2-(5-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile remain at the forefront of innovation. Its integration into AI-driven drug discovery pipelines underscores its relevance in modern research. For those seeking detailed spectral data or synthetic protocols, reputable chemical databases and supplier catalogs provide extensive resources.